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Compound of Interest

Compound Name:
1-Bromo-4-ethoxy-2-

fluorobenzene

Cat. No.: B187739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Bromo-4-ethoxy-2-
fluorobenzene, a halogenated aromatic compound of interest in synthetic and medicinal

chemistry. This document consolidates available data on its chemical identity, structure, and

physicochemical properties. While specific experimental protocols for its synthesis and detailed

applications in drug development are not extensively published, this guide outlines a probable

synthetic route based on established chemical principles and discusses its potential utility as a

building block in the design of novel bioactive molecules.

Chemical Identity and Structure
1-Bromo-4-ethoxy-2-fluorobenzene is a substituted benzene derivative characterized by the

presence of a bromine atom, an ethoxy group, and a fluorine atom.

Chemical Structure:
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Step 1: Bromination

Step 2: Williamson Ether Synthesis

3-Fluorophenol

4-Bromo-3-fluorophenol

Br2, solvent

1-Bromo-4-ethoxy-2-fluorobenzene

Ethyl iodide, Base (e.g., K2CO3), solvent (e.g., Acetone)

1-Bromo-4-ethoxy-2-fluorobenzene

Suzuki Coupling
(New C-C bond)

Ar-B(OH)2, Pd catalyst

Sonogashira Coupling
(New C-C triple bond)

Alkyne, Pd/Cu catalyst

Buchwald-Hartwig Amination
(New C-N bond)

Amine, Pd catalyst

Grignard Formation
(Nucleophilic Carbon)

Mg
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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